Cas no 1442114-72-8 ((S)-3-Amino-2-(4-chloro-phenyl)-propan-1-ol, hydrochloride)

• Product Name: (S)-3-Amino-2-(4-chloro-phenyl)-propan-1-ol, hydrochloride
• CAS No: 1442114-72-8
• MF: C₉H₁₃Cl₂NO
• MW: 222.111620664597
• CID: 4700502
• Update Time: 2023-08-15

(S)-3-Amino-2-(4-chloro-phenyl)-propan-1-ol, hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-2-(4-chloro-phenyl)-propan-1-ol, hydrochloride
• (2S)-3-amino-2-(4-chlorophenyl)propan-1-ol hydrochloride

• Inchi： 1S/C9H12ClNO.ClH/c10-9-3-1-7(2-4-9)8(5-11)6-12;/h1-4,8,12H,5-6,11H2;1H/t8-;/m0./s1
• InChI Key： BVHANBNNYUETTN-QRPNPIFTSA-N
• SMILES： ClC1C=CC(=CC=1)[C@H](CO)CN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 124
• Topological Polar Surface Area: 46.2